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Compound of Interest

Compound Name: Difluorosilane

Cat. No.: B1194483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Difluorosilane (SiH₂F₂), a colorless gas, is a silicon compound of significant interest in various

advanced material applications.[1][2] With the CAS registry number 13824-36-7, this

compound is a key precursor in the synthesis of silicon-containing materials, particularly in the

semiconductor industry for chemical vapor deposition (CVD) processes.[1] Its applications

extend to the production of specialty glass and ceramics, and it has been utilized in dental

varnishes to help prevent tooth cavities.[2] This guide provides a comprehensive overview of

the chemical and physical properties of difluorosilane, detailed experimental protocols for its

synthesis and analysis, and an exploration of its key chemical reactions and mechanisms.

Properties of Difluorosilane
Difluorosilane is a gaseous compound under standard conditions.[2] Its fundamental

properties are summarized in the tables below, providing a quantitative overview for easy

reference and comparison.

Physical and Chemical Properties
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Property Value Reference

Molecular Formula F₂H₂Si [1][2]

Molecular Weight 68.098 g/mol [2]

Appearance Colorless gas [1][2]

Melting Point -122 °C [1][2]

Boiling Point -77.8 °C [1][2]

Density (gas, estimate) 0.805 g/cm³ [1]

Silicon–Fluorine Bond Length 1.358 Å [2]

Thermochemical Properties
Property Value Reference

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-790.78 kJ/mol [2]

Standard Molar Entropy

(S⦵₂₉₈)
262.12 J/mol·K [2]

Enthalpy of Vaporization 16.3 kJ/mol [1]

Entropy of Vaporization 84 J/(mol·K) [1]

Safety Information
While a comprehensive Safety Data Sheet (SDS) for Difluorosilane was not readily available

in the public domain, information on related fluorosilane compounds suggests that it should be

handled with extreme caution. It is a flammable gas and reacts with water.[1] Handling should

be conducted in a well-ventilated area, with appropriate personal protective equipment.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of difluorosilane are crucial for

its safe and effective use in research and development.
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Synthesis of Difluorosilane
A common method for the synthesis of difluorosilane is the fluorination of dichlorosilane using

a fluorinating agent such as antimony trifluoride.[2] The following is a generalized experimental

protocol adapted from the synthesis of analogous organofluorosilanes.

Reaction: 3 SiH₂Cl₂ + 2 SbF₃ → 3 SiH₂F₂ + 2 SbCl₃

Materials:

Dichlorosilane (SiH₂Cl₂)

Antimony trifluoride (SbF₃)

Inert gas (e.g., Nitrogen or Argon)

Equipment:

Three-necked round-bottom flask

Gas inlet adapter

Condenser

Cold trap (e.g., cooled with dry ice/acetone or liquid nitrogen)

Magnetic stirrer and stir bar

Gas-tight syringes or mass flow controllers

Procedure:

Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a

magnetic stirrer, a gas inlet, and a condenser. The outlet of the condenser should be

connected to a cold trap to collect the gaseous product. The entire system must be

thoroughly dried and purged with an inert gas to eliminate atmospheric moisture.

Reagent Charging: Charge the reaction flask with antimony trifluoride powder under an inert

atmosphere.
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Reaction: Cool the flask and introduce dichlorosilane as a gas or a cooled liquid. The

reaction is typically initiated by slowly warming the reaction mixture to room temperature with

vigorous stirring. The gaseous difluorosilane product will evolve and pass through the

condenser.

Product Collection: Collect the difluorosilane gas by condensation in the cold trap.

Purification: The collected difluorosilane may be further purified by fractional condensation

to remove any unreacted starting materials or byproducts.

Apparatus Setup Reaction Product Collection Purification
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Caption: Synthesis workflow for Difluorosilane.

Analytical Protocol for Difluorosilane in a Matrix
An analytical method for determining the fluoride content of difluorosilane in a product matrix,

such as a dental varnish, has been described. This method involves a hydrolysis step to

convert the covalently bound fluorine into fluoride ions, which can then be quantified.

Materials:

Difluorosilane-containing sample

Chloroform

Potassium hydroxide (KOH) solution (1 mol/L)

Total Ionic Strength Adjustment Buffer (TISAB)

Fluoride ion standards
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Equipment:

Vials

Magnetic stirrer and stir bars

Fluoride ion-selective electrode (ISE)

pH/ion meter

Procedure:

Sample Preparation: Dispense a known weight of the difluorosilane-containing sample into

a vial.

Dissolution: Dissolve the sample in chloroform.

Hydrolysis: Add a measured volume of 1 mol/L potassium hydroxide solution. Stir the mixture

overnight to ensure complete hydrolysis of the difluorosilane. This step is crucial for

liberating the fluoride ions.

Equilibration: Add TISAB to the solution to adjust the ionic strength and pH, and to

decomplex any fluoride ions.

Analysis: Measure the fluoride ion concentration using a calibrated fluoride ion-selective

electrode.

Sample Weighing Dissolution in
 Chloroform

Hydrolysis with
 KOH (overnight)

Addition of
 TISAB

Measurement with
 Fluoride ISE
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Caption: Analytical workflow for Difluorosilane.

Chemical Reactions and Mechanisms
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Difluorosilane undergoes several characteristic chemical reactions, which are fundamental to

its applications.

Disproportionation
At elevated temperatures, difluorosilane can undergo disproportionation, where hydrogen and

fluorine atoms are exchanged between molecules to form fluorosilane and trifluorosilane.[2]

Reaction: 2 SiH₂F₂ ⇌ SiH₃F + SiHF₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Difluorosilane (CAS
Number 13824-36-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194483#difluorosilane-cas-number-13824-36-7-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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